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Compound of Interest

Compound Name: Novobiocin

Cat. No.: B609625

Essential Safety and Handling Guide for Novobiocin

This guide provides crucial safety protocols and operational plans for laboratory personnel
handling Novobiocin. Adherence to these procedures is vital for ensuring personal safety and
maintaining a secure research environment.

Hazard Identification

Novobiocin sodium salt is a hazardous substance that requires careful handling. Key hazards
include:

» Serious Eye Irritation: Causes significant irritation upon contact with eyes.[1][2]
» Skin Sensitization: May cause an allergic skin reaction upon contact.[1][2]
o Harmful if Swallowed: Ingestion can be harmful to health.[2]

The substance is typically accompanied by the GHSO07 pictogram and the signal word
"Warning".[1][2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Novobiocin to minimize exposure risk.
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PPE Category

Specification

Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166 to protect
against dust particles and

splashes.[3]

Skin Protection

Chemical-resistant gloves
(e.g., disposable vinyl gloves)
and a lab coat or protective
clothing.[4][5]

Prevents direct skin contact
and potential allergic reactions.
[3] Contaminated work clothing
must not be taken out of the
lab.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Required when working
outside of a ventilated
enclosure, if dust is generated,
or if irritation is experienced.[3]
Use is necessary in areas with

insufficient ventilation.[4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Novobiocin is essential for safety.

Preparation and Pre-Handling

o Area Setup: Ensure work is conducted in a well-ventilated area, preferably within a chemical

fume hood or a ventilated enclosure to control exposure.

o Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, containers), a

pre-labeled waste container, and spill cleanup materials before you begin.

e PPE Inspection: Don all required PPE as specified in the table above. Check gloves for any

tears or punctures before use.

Safe Handling of Novobiocin Powder
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Avoid Dust: Handle the solid compound carefully to prevent the formation and inhalation of
dust.[1][3]

Weighing: If possible, weigh the material within a ventilated enclosure.

Solution Preparation: When dissolving the solid, add the powder to the solvent slowly to
avoid splashing.

General Hygiene: Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke
in the handling area. Wash hands thoroughly with soap and water after handling is complete.

[1]14]

Post-Handling and Cleanup

Decontamination: Wipe down all surfaces and equipment with an appropriate cleaning agent.

PPE Removal: Remove gloves and other disposable PPE, placing them directly into the
designated hazardous waste container. Wash hands again after removing PPE.

Storage: Store Novobiocin in a tightly sealed container in a cool (2-8 °C), dry, and dark
place, protected from moisture.[1][6]

Exposure Management and First Aid

Immediate and appropriate action is critical in the event of accidental exposure.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse eyes cautiously with plenty of
water for at least 15 minutes, holding the eyelids
open.[3] Remove contact lenses if present and
easy to do.[6] Seek medical attention if irritation
persists.[2][6]

Skin Contact

Wash the affected area immediately and
thoroughly with plenty of soap and water for at
least 15 minutes.[3][5] If a skin rash or irritation
occurs, seek medical advice.[2] Remove and

wash contaminated clothing before reuse.

Move the person to fresh air. If symptoms like

Inhalation respiratory irritation occur, seek medical
attention immediately.[3]
Rinse the mouth with water and then drink
Ingestion plenty of water.[3] Do not induce vomiting.[2]

Seek medical attention if you feel unwell.[3]

Below is a workflow diagram for managing an exposure event.
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Novobiocin Exposure Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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